Cas no 851410-84-9 (3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 851410-84-9
• MF: C₁₄H₁₃FN₂OS₂
• MW: 308.394223928452
• CID: 6410936
• PubChem ID: 4279615
• Update Time: 2025-06-26

3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 851410-84-9
• 3-(4-fluorophenyl)-6-methyl-2-(methylthio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• 3-(4-fluorophenyl)-6-methyl-2-methylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• SR-01000007722-1
• AKOS024587611
• SR-01000007722
• F0612-0822
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-fluorophenyl)-6,7-dihydro-6-methyl-2-(methylthio)-

• Inchi： 1S/C14H13FN2OS2/c1-8-7-11-12(20-8)13(18)17(14(16-11)19-2)10-5-3-9(15)4-6-10/h3-6,8H,7H2,1-2H3
• InChI Key： VRPFAYBRBKYONT-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=C(F)C=C2)C(=O)C2SC(C)CC=2N=1

Computed Properties

• Exact Mass: 308.04533355g/mol
• Monoisotopic Mass: 308.04533355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 457.2±55.0 °C(Predicted)
• pka: -0.75±0.40(Predicted)

Additional information on 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

3-(4-Fluorophenyl)-6-Methyl-2-(Methylsulfanyl)-3H,4H,6H,7H-Thieno[3,2-d]Pyrimidin-4-One: A Promising Compound in Medicinal Chemistry

3-(4-Fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 851410-84-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The thienopyrimidine scaffold is a privileged structure in drug discovery, characterized by its ability to interact with various biological targets. The presence of a fluorophenyl group and a methylsulfanyl moiety in the structure of 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one adds to its pharmacological profile by enhancing its lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's bioavailability and therapeutic efficacy.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has shown significant anti-cancer activity. Research conducted at the National Cancer Institute revealed that 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound was particularly effective against breast cancer and colon cancer cell lines. These findings suggest that it could be developed into a novel therapeutic agent for cancer treatment.

The molecular mechanism underlying the biological activities of 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one has been extensively studied. It has been shown to interact with multiple cellular targets, including kinases and transcription factors. One key mechanism involves the inhibition of the PI3K/AKT signaling pathway, which is frequently dysregulated in various cancers. By targeting this pathway, the compound can effectively suppress tumor growth and metastasis.

Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical studies. These studies have demonstrated that 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one exhibits favorable oral bioavailability and a long half-life in vivo. This makes it suitable for oral administration and potentially reduces the frequency of dosing required for therapeutic efficacy.

The safety profile of 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one has also been assessed in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 3-(4-fluorophenyl)-6-methyl-2-(methylsulfanyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 851410-84-9) represents a promising lead compound in medicinal chemistry with a broad spectrum of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are aimed at optimizing its structure to enhance its potency and selectivity for specific therapeutic applications.